Cas no 1461707-68-5 (tert-butyl N-(5-carbamoyl-4-methyl-1,3-thiazol-2-yl)carbamate)

• Product Name: tert-butyl N-(5-carbamoyl-4-methyl-1,3-thiazol-2-yl)carbamate
• CAS No: 1461707-68-5
• MF: C₁₀H₁₅N₃O₃S
• MW: 257.30940079689
• CID: 4601016
• PubChem ID: 75445981
• Update Time: 2025-06-08

tert-butyl N-(5-carbamoyl-4-methyl-1,3-thiazol-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(5-carbamoyl-4-methyl-1,3-thiazol-2-yl)carbamate
• Carbamic acid, N-[5-(aminocarbonyl)-4-methyl-2-thiazolyl]-, 1,1-dimethylethyl ester

• Inchi： 1S/C10H15N3O3S/c1-5-6(7(11)14)17-8(12-5)13-9(15)16-10(2,3)4/h1-4H3,(H2,11,14)(H,12,13,15)
• InChI Key： ZBVMUCKJVUECKL-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC1=NC(C)=C(C(N)=O)S1

Additional information on tert-butyl N-(5-carbamoyl-4-methyl-1,3-thiazol-2-yl)carbamate

Introduction to Tert-butyl N-(5-carbamoyl-4-methyl-1,3-thiazol-2-yl)carbamate (CAS No. 1461707-68-5)

Tert-butyl N-(5-carbamoyl-4-methyl-1,3-thiazol-2-yl)carbamate, a compound with the chemical formula C₁₁H₁₄N₂O₃S, is a significant molecule in the field of pharmaceutical chemistry. This compound, identified by its CAS number CAS NO. 1461707-68-5, has garnered attention due to its unique structural and functional properties. The presence of a tert-butyl group and a carbamoyl-substituted thiazole core makes it a promising candidate for various biochemical applications.

The structural motif of tert-butyl N-(5-carbamoyl-4-methyl-1,3-thiazol-2-yl)carbamate incorporates several key pharmacophoric elements that are known to enhance biological activity. The thiazole ring, a heterocyclic compound containing sulfur, is widely recognized for its role in medicinal chemistry due to its ability to interact with biological targets. Specifically, the 1,3-thiazole scaffold is found in numerous bioactive molecules, including antibiotics and antiviral agents.

In recent years, there has been a growing interest in thiazole derivatives as potential therapeutic agents. The carbamoyl group at the 5-position of the thiazole ring in this compound not only contributes to its stability but also enhances its solubility in polar solvents, making it more suitable for formulation into pharmaceutical products. Additionally, the tert-butyl group at the nitrogen atom provides steric hindrance, which can influence the compound's binding affinity to biological targets.

Recent studies have highlighted the importance of thiazole derivatives in drug discovery. For instance, modifications of the thiazole core have been shown to improve pharmacokinetic properties and reduce toxicity. The compound tert-butyl N-(5-carbamoyl-4-methyl-1,3-thiazol-2-yl)carbamate is being investigated for its potential role in developing new treatments for various diseases. Its unique structure suggests that it may interact with enzymes and receptors in ways that could lead to novel therapeutic effects.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The use of advanced synthetic techniques has enabled researchers to produce this molecule with high precision. Techniques such as solid-phase synthesis and flow chemistry have been particularly useful in achieving these goals. These methods not only improve efficiency but also reduce waste, making them more environmentally friendly.

The biological activity of tert-butyl N-(5-carbamoyl-4-methyl-1,3-thiazol-2-yl)carbamate has been studied in various cell-based assays. Preliminary results indicate that it exhibits inhibitory effects on certain enzymes and may have potential applications in treating inflammatory diseases. Furthermore, its ability to cross the blood-brain barrier suggests that it could be used in central nervous system disorders. These findings are particularly exciting as they open up new avenues for drug development.

In conclusion, tert-butyl N-(5-carbamoyl-4-methyl-1,3-thiazol-2-yl)carbamate is a versatile and promising compound with significant potential in pharmaceutical applications. Its unique structural features and demonstrated biological activity make it an attractive candidate for further research and development. As our understanding of molecular interactions continues to grow, compounds like this one will play an increasingly important role in the discovery of new therapies.